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Compound of Interest

Compound Name: Sodium carbonate

Cat. No.: B031695 Get Quote

For researchers, scientists, and drug development professionals, understanding the distinct

properties of common laboratory reagents is paramount for experimental success. This guide

provides a detailed comparison of sodium carbonate (Na₂CO₃) and potassium carbonate

(K₂CO₃), focusing on their differences in solubility and pH, supported by experimental data and

protocols.

Key Differences at a Glance
Sodium carbonate and potassium carbonate, while both alkali metal carbonates, exhibit

significant differences in their physical and chemical properties. Notably, potassium carbonate

is considerably more soluble in water than sodium carbonate.[1][2] Both compounds form

alkaline solutions, though their pH levels can differ slightly depending on the concentration.

Quantitative Data Summary
The following tables summarize the key quantitative differences in solubility and pH between

sodium carbonate and potassium carbonate.

Table 1: Solubility in Water at Various Temperatures
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Temperature (°C)
Sodium Carbonate ( g/100
mL)

Potassium Carbonate (
g/100 mL)

0 7.0 105

10 12.5 109

20 21.5 112[2]

30 48.5 117

40 49.2 121

60 46.4 131

80 44.7 143

100 45.1 156

Table 2: pH of Aqueous Solutions at Room Temperature

Concentration (M) Sodium Carbonate (pH) Potassium Carbonate (pH)

0.1 ~11.5[3] ~11.5[3]

1.0 ~12.2 ~12.0

Note: pH values are approximate and can vary slightly with the specific conditions and purity of

the compounds.

Potassium carbonate consistently demonstrates a significantly higher solubility in water across

a wide range of temperatures compared to sodium carbonate. While both are alkaline, a 0.1

M solution of both sodium carbonate and potassium carbonate exhibits a pH of approximately

11.5.[3] It is often cited that sodium carbonate solutions can reach a slightly higher pH,

typically in the range of 11 to 12, while potassium carbonate solutions are generally in the 10 to

11 range.[1]

Experimental Protocols
Determining Solubility
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The solubility of sodium and potassium carbonate can be determined experimentally using the

following method:

Objective: To determine the solubility of a salt in water at a specific temperature.

Materials:

Sodium carbonate or potassium carbonate

Distilled water

Beakers

Graduated cylinders

Heating plate with magnetic stirrer

Thermometer

Buchner funnel and filter paper

Drying oven

Analytical balance

Procedure:

Prepare a saturated solution by adding an excess amount of the carbonate salt to a known

volume of distilled water in a beaker.

Heat the solution to the desired temperature while stirring continuously to ensure saturation.

Once the temperature is stable, continue stirring for at least 30 minutes to ensure equilibrium

is reached.

Carefully decant a known volume of the supernatant (the clear liquid above the undissolved

solid) into a pre-weighed beaker.

Weigh the beaker with the solution to determine the mass of the solution.
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Evaporate the water from the solution by placing the beaker in a drying oven set at a

temperature just above the boiling point of water (e.g., 110°C).

Once all the water has evaporated, allow the beaker to cool to room temperature in a

desiccator to prevent moisture absorption.

Weigh the beaker containing the dry salt residue.

Calculate the mass of the dissolved salt by subtracting the initial mass of the empty beaker

from the final mass of the beaker with the residue.

The solubility can then be expressed as grams of salt per 100 mL of water.

Measuring pH

The pH of the carbonate solutions can be accurately measured using a calibrated pH meter.

Objective: To measure the pH of aqueous solutions of sodium carbonate and potassium

carbonate at various concentrations.

Materials:

Sodium carbonate and potassium carbonate solutions of known concentrations (e.g., 0.1

M, 0.5 M, 1 M)

pH meter with a glass electrode

Standard buffer solutions (pH 4, 7, and 10) for calibration

Beakers

Distilled water

Procedure:

Calibrate the pH meter according to the manufacturer's instructions using the standard buffer

solutions of pH 4, 7, and 10.[4]
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Rinse the pH electrode thoroughly with distilled water and gently blot it dry with a lint-free

tissue.

Immerse the electrode in the first carbonate solution to be measured.

Allow the pH reading to stabilize before recording the value.

Between measurements of different solutions, rinse the electrode with distilled water and the

next solution to be tested to avoid cross-contamination.

Repeat the measurement for all prepared solutions of both sodium and potassium

carbonate.

Logical Comparison Workflow
The following diagram illustrates the logical workflow for comparing the solubility and pH of

sodium carbonate and potassium carbonate.
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Caption: Workflow for comparing sodium and potassium carbonate.

In conclusion, the choice between sodium carbonate and potassium carbonate will largely

depend on the specific requirements of the application, with solubility being a major

differentiating factor. For applications requiring highly concentrated carbonate solutions,

potassium carbonate is the superior choice. For applications where a specific pH is critical,

careful consideration of the concentration is necessary for both salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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